HU-331

• CAS No.: 137252-25-6
• Product Name: HU-331
• Molecular Formula: C21H28O3
• Molecular Weight: 328.4 g/mol
• IUPAC Name: 3-hydroxy-2-[(1R,6R)-3-methyl-6-prop-1-en-2-ylcyclohex-2-en-1-yl]-5-pentylcyclohexa-2,5-diene-1,4-dione
• Standard InChI: InChI=1S/C21H28O3/c1-5-6-7-8-15-12-18(22)19(21(24)20(15)23)17-11-14(4)9-10-16(17)13(2)3/h11-12,16-17,24H,2,5-10H2,1,3-4H3/t16-,17+/m0/s1
• Standard InChIKey: WDXXEUARVHTWQF-DLBZAZTESA-N
• Isomeric SMILES: CCCCCC1=CC(=O)C(=C(C1=O)O)[C@@H]2C=C(CC[C@H]2C(=C)C)C
• SMILES: CCCCCC1=CC(=O)C(=C(C1=O)O)C2C=C(CCC2C(=C)C)C
• Canonical SMILES: CCCCCC1=CC(=O)C(=C(C1=O)O)C2C=C(CCC2C(=C)C)C
• Description: The endocannabinoids present a rich system of central cannabinoid (CB1), peripheral cannabinoid (CB2), and non-CB receptor-mediated pharmacology that has stimulated research in many fields including memory, weight loss and appetite, neurodegeneration, tumor surveillance, analgesia, and inflammation. HU-331 is a hydroxylquinone cannabidiol analog that exhibits potent antineoplastic activity on a variety of human cancer cell lines. It effectively inhibits the growth of human Raji and Jurkat lymphoma cells in vitro with an EC50 of approximately 0.2 µg/ml and an EC80 of 1.56 µg/ml. HU-331 also inhibits the growth of HT-29 colon carcinoma cells, which have been inoculated into nude mice, by more than 50% at a dose of 5 mg/kg.
• Synonyms: 3-hydroxy-2-[(1R,6R)-3-methyl-6-(1-methylethenyl)-2-cyclohexen-1-yl]-5-pentyl-2,5-cyclohexadiene-1,4-dione
• Reference: 1.Pertwee, R.G. Pharmacology of cannabinoid receptor ligands. Current Medicinal Chemistry 6, 635-664 (1999).
• PubChem Compound: 11393311
• Last Modified: Nov 11 2021